2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-Hexadecafluorononyl decanoate

• CAS RN: 18770-65-5
• Molecular Formula: C19H22F16O2
• Molecular Weight: 586.4 g/mol
• IUPAC Name: 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorononyl decanoate
• InChI: InChI=1S/C19H22F16O2/c1-2-3-4-5-6-7-8-9-11(36)37-10-13(22,23)15(26,27)17(30,31)19(34,35)18(32,33)16(28,29)14(24,25)12(20)21/h12H,2-10H2,1H3
• InChI Key: RGPRDLSZLQYWMV-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC(=O)OCC(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• synonyms: Decanoic acid 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorononyl ester

Description

2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-Hexadecafluorononyl decanoate, also known as HFD, is a fluorinated fatty acid that has gained attention in the scientific community due to its unique properties. This compound is widely used in scientific research for a variety of applications, including as a synthetic tool, a surfactant, and a biomimetic. In

Mechanism of Action

The mechanism of action of 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-Hexadecafluorononyl decanoate is not well understood. However, it is believed that the fluorine atoms in this compound interact with the hydrophobic regions of membranes, altering their properties. This can lead to changes in membrane structure and function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound can alter the properties of lipid membranes, including their fluidity and permeability. This compound has also been shown to inhibit the activity of enzymes that are involved in lipid metabolism.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-Hexadecafluorononyl decanoate is its unique properties as a fluorinated fatty acid. This allows researchers to study the behavior of membranes in a simplified system, without the complexity of biological systems. This compound is also relatively easy to synthesize, making it a cost-effective tool for scientific research.
However, there are also limitations to the use of this compound in lab experiments. One of the main limitations is that the mechanism of action is not well understood. This makes it difficult to interpret the results of experiments using this compound. In addition, this compound is not a natural compound, so its effects may not accurately reflect those of natural compounds.

Future Directions

There are a number of future directions for research involving 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-Hexadecafluorononyl decanoate. One area of interest is the development of new synthetic methods for this compound. This could lead to the production of higher-purity this compound, which would be useful for a wider range of applications.
Another area of interest is the study of the mechanism of action of this compound. This could provide insight into the behavior of lipid membranes and lead to the development of new drugs and therapies.
Finally, there is potential for the development of new applications for this compound. For example, this compound could be used as a biomimetic in the development of new materials, or as a surfactant in the production of nanoparticles. Overall, the unique properties of this compound make it a valuable tool for scientific research, with potential for a wide range of applications in the future.

Synthesis Methods

The synthesis of 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-Hexadecafluorononyl decanoate involves the reaction of perfluorononanoic acid with decanol in the presence of a catalyst. This reaction produces this compound and water as byproducts. The purity of the resulting this compound can be improved through recrystallization or chromatography.

Scientific Research Applications

2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-Hexadecafluorononyl decanoate has a wide range of applications in scientific research. One of its primary uses is as a synthetic tool in organic chemistry. This compound can be used as a fluorinated building block in the synthesis of complex molecules. It has also been used as a surfactant in emulsion polymerization, which is a process used to produce nanoparticles and other materials.
In addition to its synthetic applications, this compound has been used as a biomimetic in the study of biological membranes. The fluorine atoms in this compound mimic the properties of the hydrophobic tails of phospholipids, which are the building blocks of biological membranes. This allows researchers to study the behavior of membranes in a simplified system.